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Compound of Interest

Compound Name: S07-1066

Cat. No.: B10861593 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for S07-
1066, identified as Exxon™ Chlorobutyl™ 1066. Adherence to these protocols is critical for

ensuring laboratory safety and environmental compliance. This material is a chlorinated

copolymer of isobutylene and isoprene, presenting as a uniform, white to light amber bale.[1]

While it is not classified as a hazardous substance under normal conditions, specific

precautions must be taken during handling and disposal, particularly concerning potential dust

formation and thermal hazards.[2]

Summary of Key Data
For quick reference, the following table summarizes the key physical and chemical properties

of Exxon™ Chlorobutyl™ 1066.
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Property Value Test Method

Appearance
Uniform, white to light amber

bale
-

Density 0.92 g/cm³ ASTM D297

Mooney Viscosity (ML 1+8,

125°C)
38 MU ASTM D1646 (mod)

Chlorine Content 1.25 wt% ExxonMobil Method

Volatiles < 0.6 wt% ASTM D5668 (mod)

Ash Content < 0.4 wt% ASTM D5667 (mod)

Water Content 0.3 wt% max ExxonMobil Method

Data sourced from the ExxonMobil Chemical Product Datasheet.[1]

Disposal Protocol
The primary method for the disposal of S07-1066 is through a licensed waste disposal

contractor. It is imperative to prevent the material from entering sewers, waterways, or soil.

Step-by-Step Disposal Procedure:
Initial Assessment: Determine the quantity and form of the waste material. Note whether it is

in its original bale form or smaller pieces/dust.

Containment:

For solid pieces or bales, place them in a designated and clearly labeled waste container.

For dust or smaller particles, carefully sweep or vacuum the material to prevent airborne

dispersal.[2] Use appropriate personal protective equipment (PPE), including eye

protection and respiratory masks, if dust is generated.[2]

Labeling: The waste container must be clearly labeled as "Exxon™ Chlorobutyl™ 1066

Waste" or a similar identifier used in your facility, along with any other information required by
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your institution or local regulations.

Storage: Store the sealed waste container in a dry, enclosed area, protected from direct

sunlight and other contaminants, awaiting collection.

Engage a Licensed Contractor: Contact a certified waste disposal company with experience

in handling industrial polymer waste. Provide them with the Safety Data Sheet (SDS) for

Exxon™ Chlorobutyl™ 1066 to ensure they can manage it appropriately.

Documentation: Maintain a record of the disposal, including the date, quantity of waste, and

the name of the disposal contractor.

Spill Response:
In the event of a spill, the immediate priority is to contain the material and prevent it from

spreading.

Isolate the Area: Cordon off the spill area to prevent personnel from walking through the

material.

Containment: For larger spills, use booms or other physical barriers to confine the material.

Cleanup:

Carefully sweep or vacuum the spilled material.

Place the collected material into a designated, labeled waste container.

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the collected material and any contaminated cleaning supplies via a

licensed waste disposal contractor.

Experimental and Safety Considerations
While this document focuses on disposal, it is important to note that under normal processing

and use, the encapsulated additives within the polymer are not expected to pose a health

hazard. However, activities that may generate dust, such as grinding, require appropriate
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exposure controls.[3] If the material is heated, there is a risk of thermal burns, and any vapors

or fumes generated may be irritating to the eyes and respiratory tract.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of S07-1066.
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Proper Disposal Workflow for S07-1066
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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